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Compound of Interest

Compound Name: 2-Methylbenzoxazole

Cat. No.: B1214174

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, toxicity, and handling of 2-
Methylbenzoxazole (CAS No. 95-21-6). The information is intended to support risk
assessment and ensure safe laboratory practices for professionals in research and drug
development. All quantitative data is summarized for clarity, and where available, experimental
methodologies are described.

Chemical and Physical Properties

2-Methylbenzoxazole is a colorless to yellow liquid.[1] It is characterized as a member of the
class of 1,3-benzoxazoles, which are heterocyclic aromatic compounds.[2][3] This compound is
sparingly soluble in water but shows greater solubility in organic solvents such as ethanol,
methanol, and dichloromethane.[4]
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Property Value Source(s)
Molecular Formula CsH7NO [1][5]
Molecular Weight 133.15 g/mol [11[2][5]
CAS Number 95-21-6 [1][5]
Appearance Colorless to yellow liquid [1114]
Melting Point 2-10 °C (35.6 - 50 °F) [1][6][7]
Boiling Point 178 - 200 °C (352.4 - 392 °F) [11161[7]
Density 1.121 - 1.1365 g/cm?3 (11161171

Vapor Pressure

0.5 mmHg at 25 °C

[1]

Vapor Density

4.59

[1](8]

Flash Point

75 °C (167 °F) - closed cup

[5117]

Refractive Index

1.548 - 1.550 at 20 °C

[6]7]

Solubility

Sparingly soluble in water;

soluble in organic solvents.[2]

[4]

[2]14]

Hazard Identification and GHS Classification

2-Methylbenzoxazole is classified as a hazardous chemical. It is a combustible liquid and is

harmful if swallowed, in contact with skin, or inhaled.[8][9] It is also a severe skin and eye

irritant.[1][2]
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Hazard Class Category Hazard Statement GHS Pictogram(s)

H226/H227:
o Flammable liquid and

Flammable liquids 3/4 i (4)
vapor / Combustible
liquid

- H302: Harmful if

Acute toxicity, Oral 4 |

swallowed
o H312: Harmful in

Acute toxicity, Dermal 4 ] ] |
contact with skin

Skin 5 H315: Causes skin I

corrosion/irritation irritation :
H318/H319: Causes

Serious eye serious eye damage / )

- 1/2 _ corrosive, |

damage/eye irritation Causes serious eye
irritation

Acute toxicity, 4 H332: Harmful if I

Inhalation inhaled :

Specific target organ

o ) H335: May cause
toxicity — single 3 |

exposure

respiratory irritation

GHS classification data sourced from multiple safety data sheets.[2][5][7][8][9]
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Caption: Recommended Personal Protective Equipment for handling 2-Methylbenzoxazole.

Handling and Storage

* Avoid contact with skin and eyes, and avoid inhalation of vapors or mist. [10]* Keep away
from heat, sparks, open flames, and other sources of ignition. [10]* Take measures to
prevent the buildup of electrostatic charge. [10]* Wash hands thoroughly after handling and
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before breaks. [10]* Store in a cool, dry, well-ventilated area away from incompatible
substances. [1]* Keep containers tightly closed and protected from light. [1][10]*
Incompatible with strong oxidizing agents, direct light, and heat. [1]

First Aid and Emergency Procedures

In case of accidental exposure, immediate medical attention is required. The following workflow
outlines the appropriate first aid measures.

Routes of Exposure and First Aid

Ingestion:
k Do NOT induce vomiting. Rinse mouth and drink 2-4 cupfuls of milk or water if conscious. Seek immediate medical attention. j

Eye Contact:
ﬁ( Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention. j

Accidental Exposure

to 2-Methylbenzoxazole

q Skin Contact:
Immediately flush skin with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Inhalation:
k Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First Aid Procedures for Accidental Exposure.

Fire-Fighting Measures

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish fires.
[10]* Wear a self-contained breathing apparatus (SCBA) and full protective gear. [1]* During
a fire, irritating and highly toxic gases such as nitrogen oxides and carbon monoxide may be
generated. [1][8]
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Accidental Release Measures

» Remove all sources of ignition and evacuate personnel to a safe area. [10]* Ensure
adequate ventilation. [10]* Use personal protective equipment. [10]* Prevent further leakage
or spillage if safe to do so. Do not let the product enter drains. [10]* Contain the spillage and
collect with an electrically protected vacuum cleaner or by wet-brushing and place itin a
suitable container for disposal. [10]

Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures. [1]It is sensitive to
light. [1][8]* Conditions to Avoid: Heat, flames, sparks, and exposure to light. [8][10]*
Incompatible Materials: Strong oxidizing agents. [1]* Hazardous Decomposition Products:
Nitrogen oxides, carbon monoxide, and carbon dioxide. [1][8]

Ecotoxicological Information

There is limited data available on the ecotoxicity of 2-Methylbenzoxazole. It is advised not to
empty it into drains. [8]Due to its low water solubility, it is not likely to be mobile in the
environment and may persist. [8]

Ecotoxicity Endpoint Result Source(s)

Toxicity to fish No data available [9]

Toxicity to daphnia and other _
o No data available 9]
aquatic invertebrates

| Toxicity to algae | No data available | [9]|

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
hazardous waste regulations. [8]

Conclusion
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2-Methylbenzoxazole is a versatile chemical intermediate with significant applications in
research and development. However, it presents several health and safety hazards that
necessitate careful handling and adherence to stringent safety protocols. It is a combustible
liquid and is acutely toxic via oral, dermal, and inhalation routes. Furthermore, it is a severe
skin and eye irritant. While some toxicological data is available, there are notable gaps in the
literature regarding its mechanism of action in mammals and its ecotoxicological profile.
Researchers and drug development professionals must exercise caution, utilize appropriate
personal protective equipment, and work in well-controlled environments to mitigate the risks
associated with its use.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive risk assessment. Always consult the most current Safety Data Sheet
(SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methylbenzoxazole: A Technical Guide to Safety,
Toxicity, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214174#2-methylbenzoxazole-safety-toxicity-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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